(2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine

• IUPAC Name: 2-methoxy-N-[(2-methoxyphenyl)methyl]-5-phenylaniline
• InChI: InChI=1S/C21H21NO2/c1-23-20-11-7-6-10-18(20)15-22-19-14-17(12-13-21(19)24-2)16-8-4-3-5-9-16/h3-14,22H,15H2,1-2H3
• InChI Key: VZUBPQBVEJJNDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2)NCC3=CC=CC=C3OC
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol

Description

(2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use as a research tool. This compound belongs to the indazole family and has a similar structure to other synthetic cannabinoids such as JWH-018 and AB-FUBINACA.

Mechanism of Action

The mechanism of action of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine involves the binding of the compound to CB1 and CB2 receptors in the brain. This binding leads to the activation of these receptors, which in turn leads to the modulation of various physiological processes. The exact mechanism of action of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine is not fully understood, and further research is needed to elucidate this process.
Biochemical and Physiological Effects
(2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to have analgesic, anxiolytic, and antipsychotic effects. It has also been shown to have anti-inflammatory and neuroprotective properties. These effects are thought to be mediated through the activation of CB1 and CB2 receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine in lab experiments is its high potency. This compound has been shown to be more potent than other synthetic cannabinoids such as JWH-018 and AB-FUBINACA. This makes it a valuable research tool for studying the endocannabinoid system and its role in various diseases. However, one of the limitations of using (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine is its potential for abuse. This compound has been classified as a Schedule I drug in the United States, which restricts its use and distribution.

Future Directions

There are several future directions for the study of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine. One area of research is the development of new synthetic cannabinoids with improved pharmacological properties. Another area of research is the study of the long-term effects of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine on the endocannabinoid system and other physiological processes. Additionally, researchers are exploring the potential use of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine in the treatment of various diseases such as chronic pain and anxiety disorders.
Conclusion
In conclusion, (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine is a synthetic cannabinoid that has gained attention in recent years due to its potential use as a research tool. This compound has been shown to have various biochemical and physiological effects, and has been used in the study of the endocannabinoid system. While there are advantages to using (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine in lab experiments, there are also limitations due to its potential for abuse. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis method of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine involves the reaction of 2-methoxybenzylamine with 4-methoxy-3-biphenylcarboxaldehyde in the presence of a catalyst. The resulting product is then treated with indazole to form (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine. This synthesis method has been optimized to produce high yields of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine with high purity.

Scientific Research Applications

(2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine has been used as a research tool in various scientific studies. One of the main applications of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine is in the study of the endocannabinoid system. This compound has been shown to bind to CB1 and CB2 receptors in the brain, which are involved in the regulation of various physiological processes such as pain, appetite, and mood. By studying the interaction of (2-methoxybenzyl)(4-methoxy-3-biphenylyl)amine with these receptors, researchers can gain a better understanding of the endocannabinoid system and its role in various diseases.